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Compound of Interest

Compound Name: Levocarnitine Chloride

CAS No.: 6645-46-1

Cat. No.: B1674953

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the administration of

Levocarnitine Chloride to mice in various research models. The information is intended to

guide researchers in designing and executing studies to evaluate the therapeutic potential of

Levocarnitine Chloride.

Introduction
Levocarnitine, the biologically active L-isomer of carnitine, is an essential endogenous

compound involved in fatty acid metabolism. It facilitates the transport of long-chain fatty acids

into the mitochondrial matrix for β-oxidation, a critical process for cellular energy production.

Levocarnitine Chloride, the hydrochloride salt of Levocarnitine, is a stable and commonly

used form in research and clinical settings. Beyond its role in metabolism, Levocarnitine has

demonstrated pleiotropic effects, including antioxidant, anti-inflammatory, and anti-apoptotic

properties. These characteristics have led to its investigation in a variety of preclinical models

of disease, including neurodegenerative disorders, cardiovascular diseases, and metabolic

syndromes.
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Data Presentation
The following tables summarize quantitative data from studies investigating the effects of

Levocarnitine Chloride administration in mice across different experimental models.

Table 1: Effects of Levocarnitine on Oxidative Stress Markers in a Mouse Model of Aluminum-

Induced Neurotoxicity

Treatment Group
Malondialdehyde
(MDA) Level
(nmol/mg protein)

Glutathione (GSH)
Level (µmol/mg
protein)

Nitric Oxide (NO)
Level (µmol/mg
protein)

Control 1.2 ± 0.15 0.45 ± 0.05 0.20 ± 0.03

Aluminum Chloride

(AlCl₃)
2.8 ± 0.30 0.20 ± 0.04 0.45 ± 0.06*

AlCl₃ + Levocarnitine

(50 mg/kg)
1.5 ± 0.18# 0.40 ± 0.06# 0.25 ± 0.04#

*p < 0.05 compared to Control; #p < 0.05 compared to AlCl₃ group. Data are presented as

mean ± standard deviation.[1]

Table 2: Effects of Levocarnitine on Cardiac Injury Biomarkers in a Mouse Model of Myocardial

Infarction (MI)
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Treatment
Group

Lactate
Dehydrogenas
e (LDH) (U/L)

N-terminal pro-
B-type
Natriuretic
Peptide (NT-
proBNP)
(pg/mL)

Cardiac
Troponin T
(cTnT) (ng/mL)

Aspartate
Aminotransfer
ase (AST) (U/L)

Sham 150 ± 25 200 ± 50 0.1 ± 0.05 80 ± 15

MI Model 450 ± 50 800 ± 100 1.5 ± 0.3 250 ± 40

MI +

Levocarnitine

(0.5 g/kg)

250 ± 40# 400 ± 75# 0.5 ± 0.1# 150 ± 30#

*p < 0.01 compared to Sham; #p < 0.05 compared to MI Model group. Data are presented as

mean ± standard error of the mean.[2]

Experimental Protocols
Here are detailed methodologies for key experiments involving Levocarnitine Chloride
administration in mice.

Protocol 1: Oral Administration of Levocarnitine
Chloride in a Neuroprotection Model
This protocol is adapted from a study investigating the neuroprotective effects of Levocarnitine

against aluminum-induced neurotoxicity.[1]

1. Animals:

Species: Swiss albino mice

Sex: Male

Weight: 30-35 g
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Housing: Standard laboratory conditions (25°C, 12-hour light/dark cycle) with ad libitum

access to food and water.

2. Materials:

Levocarnitine Chloride powder

Aluminum Chloride (AlCl₃)

Distilled water

Oral gavage needles

3. Levocarnitine Chloride Solution Preparation:

Dissolve Levocarnitine Chloride in distilled water to a final concentration of 2.5 mg/mL (for

a 50 mg/kg dose in a 30g mouse, the volume would be 0.6 mL).

Prepare fresh daily.

4. Experimental Groups:

Control Group: Receives oral administration of saline.

AlCl₃ Group: Receives oral administration of AlCl₃ (50 mg/kg body weight).

AlCl₃ + Levocarnitine Group: Receives oral administration of both AlCl₃ (50 mg/kg) and

Levocarnitine Chloride (50 mg/kg).

Levocarnitine Only Group: Receives oral administration of Levocarnitine Chloride (50

mg/kg).

5. Administration Procedure:

Administer the respective solutions orally using a gavage needle once daily for 6 weeks.

The volume of administration should be adjusted based on the body weight of each mouse.

6. Endpoint Analysis:
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At the end of the treatment period, animals can be euthanized, and brain tissues collected

for biochemical analysis of oxidative stress markers (MDA, GSH, NO) and histopathological

examination.

Protocol 2: Intraperitoneal Administration of
Levocarnitine Chloride in a Cardiac Injury Model
This protocol is based on a study evaluating the cardioprotective effects of Levocarnitine in a

mouse model of myocardial infarction.[2]

1. Animals:

Species: ICR mice

Sex: Male

Weight: 25-30 g

Housing: Standard laboratory conditions.

2. Materials:

Levocarnitine Chloride powder

Sterile saline (0.9% NaCl)

Surgical instruments for MI induction

Insulin syringes with 27-gauge needles

3. Levocarnitine Chloride Solution Preparation:

Dissolve Levocarnitine Chloride in sterile saline to a final concentration of 25 mg/mL (for a

0.5 g/kg dose in a 30g mouse, the volume would be 0.6 mL).

Filter-sterilize the solution using a 0.22 µm syringe filter.

4. Experimental Groups:
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Sham Group: Undergoes a sham surgical procedure without ligation of the coronary artery

and receives daily intraperitoneal (i.p.) injections of saline.

MI Model Group: Undergoes surgical induction of myocardial infarction and receives daily i.p.

injections of saline.

MI + Levocarnitine Group: Undergoes surgical induction of MI and receives daily i.p.

injections of Levocarnitine Chloride (0.5 g/kg).

5. Administration Procedure:

Begin Levocarnitine Chloride or saline administration immediately after the surgical

procedure.

Administer the solutions via intraperitoneal injection once daily for 2 weeks.

6. Endpoint Analysis:

After the treatment period, blood samples can be collected for the analysis of cardiac injury

biomarkers (LDH, NT-proBNP, cTnT, AST).

Hearts can be harvested for histological analysis of infarct size and Western blot analysis of

signaling pathway proteins.

Visualization of Pathways and Workflows
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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